Cas no 1391051-88-9 (Salmeterol Dimer Impurity (Mixture of Diastereomers))
1391051-88-9 structure
Product Name:Salmeterol Dimer Impurity (Mixture of Diastereomers)
CAS No:1391051-88-9
MF:C50H72N2O7
MW:813.115895271301
CID:1059066
PubChem ID:71752151
Update Time:2025-04-20
Salmeterol Dimer Impurity (Mixture of Diastereomers) Chemical and Physical Properties
Names and Identifiers
-
- Salmeterol Dimer Impurity
- Salmeterol Dimer Impurity (Mixture of Diastereomers)
- Salmeterol Dimer Imp
- Salmeterol EP Impurity G
- 1391051-88-9
- BCP25657
- SalmeterolEP Impurity G/ Salmeterol N-Alkyl Impurity (Salmeterol Dimer Impurity)
- 2-[[[2-Hydroxy-2-[4-hydroxy-3-(hydroxymethyl)phenyl]ethyl]-[6-(4-phenylbutoxy)hexyl]amino]methyl]-5-[1-hydroxy-2-[6-(4-phenylbutoxy)hexylamino]ethyl]phenol
- AKOS027327317
-
- Inchi: 1S/C50H72N2O7/c53-40-46-35-43(27-28-47(46)54)50(57)39-52(30-14-2-4-16-32-59-34-18-12-24-42-21-9-6-10-22-42)38-45-26-25-44(36-48(45)55)49(56)37-51-29-13-1-3-15-31-58-33-17-11-23-41-19-7-5-8-20-41/h5-10,19-22,25-28,35-36,49-51,53-57H,1-4,11-18,23-24,29-34,37-40H2
- InChI Key: DJQSLAMRWZOBFB-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=C(CO)C=1)O)CN(CC1C=CC(=CC=1O)C(CNCCCCCCOCCCCC1C=CC=CC=1)O)CCCCCCOCCCCC1C=CC=CC=1
Computed Properties
- Exact Mass: 812.53395264g/mol
- Monoisotopic Mass: 812.53395264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 59
- Rotatable Bond Count: 33
- Complexity: 981
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.2
- Topological Polar Surface Area: 135Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 912.8±65.0 °C at 760 mmHg
- Flash Point: 505.8±34.3 °C
- Vapor Pressure: 0.0±0.3 mmHg at 25°C
Salmeterol Dimer Impurity (Mixture of Diastereomers) Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at recommended temperature
Salmeterol Dimer Impurity (Mixture of Diastereomers) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S090115-0.5mg |
Salmeterol Dimer Impurity (Mixture of Diastereomers) |
1391051-88-9 | 0.5mg |
$ 410.00 | 2022-06-03 | ||
| TRC | S090115-1mg |
Salmeterol Dimer Impurity (Mixture of Diastereomers) |
1391051-88-9 | 1mg |
$871.00 | 2023-05-17 | ||
| TRC | S090115-2.5mg |
Salmeterol Dimer Impurity (Mixture of Diastereomers) |
1391051-88-9 | 2.5mg |
$ 2007.00 | 2023-09-06 | ||
| TRC | S090115-5mg |
Salmeterol Dimer Impurity (Mixture of Diastereomers) |
1391051-88-9 | 5mg |
$ 3818.00 | 2023-09-06 | ||
| TRC | S090115-10mg |
Salmeterol Dimer Impurity (Mixture of Diastereomers) |
1391051-88-9 | 10mg |
$ 5566.00 | 2023-09-06 | ||
| TRC | S090115-20mg |
Salmeterol Dimer Impurity (Mixture of Diastereomers) |
1391051-88-9 | 20mg |
$10383.00 | 2023-05-17 | ||
| TRC | S090115-.5mg |
Salmeterol Dimer Impurity (Mixture of Diastereomers) |
1391051-88-9 | 5mg |
$492.00 | 2023-05-17 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-472830-0.5mg |
Salmeterol Dimer Impurity, |
1391051-88-9 | 0.5mg |
¥5265.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-472830A-1mg |
Salmeterol Dimer Impurity, |
1391051-88-9 | 1mg |
¥9401.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-472830B-2.5mg |
Salmeterol Dimer Impurity, |
1391051-88-9 | 2.5mg |
¥21435.00 | 2023-09-05 |
Salmeterol Dimer Impurity (Mixture of Diastereomers) Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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